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An In-depth Technical Guide to the Core Concepts of OPC Server Development in VB.NET

Introduction to OPC Technology
Open Platform Communications (OPC) is a series of standards and specifications for industrial

telecommunication.[1] It is the de facto standard for open communication in the automation

industry, designed to provide a standardized interface for connecting various types of devices,

such as PLCs and field devices, to different software applications like HMI and SCADA

systems.[1][2] The core of OPC technology is its client-server architecture.[1][3] An OPC server

acts as a translator, converting the hardware-specific communication protocol of a device into a

standardized OPC protocol.[4] An OPC client, which can be any software application, then

communicates with the OPC server to read data from or write commands to the hardware,

without needing to understand the device's native protocol.[4] This model allows for seamless

interoperability between hardware and software from different vendors.[2][4]

OPC Specifications: A Comparative Analysis
The two most significant OPC specifications are OPC Data Access (DA) and the more modern

OPC Unified Architecture (UA). The choice between them is a critical architectural decision.[2]

OPC Data Access (DA): An earlier standard built upon Microsoft's COM/DCOM technology.

[5] This foundation restricts OPC DA servers and clients to the Windows operating system

and introduces complexities related to DCOM configuration and security.[2][5] OPC DA

organizes data in a simple hierarchical structure of Server, Group, and Tag.[5]
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OPC Unified Architecture (UA): The successor to OPC DA, OPC UA is a platform-

independent, service-oriented architecture that is not reliant on DCOM.[2][6] This allows

OPC UA applications to be deployed on various operating systems, including Linux and

embedded systems.[3][6] It introduces a much richer, object-oriented information model and

integrates security directly into its core with features like authentication, authorization, and

encrypted data transmission.[2][3][5] For any new development, OPC UA is the

recommended choice.[6]

The following table summarizes the key differences between these two specifications.

Feature OPC Data Access (DA)
OPC Unified Architecture
(UA)

Underlying Technology COM/DCOM (Microsoft)[2][5]

Service-Oriented Architecture

(TCP, HTTPS, Web Sockets)

[3][5]

Platform Independence Windows Only[2][5]

Platform-independent

(Windows, Linux, macOS,

Embedded)[3][6]

Security

Relies on DCOM and Windows

security, often complex to

configure.[2]

Integrated security: encryption,

authentication, authorization.

[2][3]

Data Modeling
Simple hierarchical structure

(Server/Group/Tag).[5]

Rich, object-oriented

information modeling with

support for complex data types

and semantics.[2][5]

Performance
Generally high for real-time

data but limited by DCOM.

Scalable performance with

support for bulk operations to

reduce overhead.[7]

Extensibility Limited.

Highly extensible and

adaptable for future

requirements like IIoT and

cloud integration.[2]
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Core Architectural Concepts of an OPC Server
Developing an OPC server requires understanding its fundamental components, primarily the

address space.

The OPC Server Address Space
The address space is the collection of all data that an OPC server makes available to clients. It

is organized hierarchically, similar to a file system with folders and files.[8] The elements within

this structure are called Nodes.[8] A key feature of a robust OPC server is the ability to define

this address space, which can be static (defined at startup) or dynamic, allowing nodes to be

added or removed during runtime based on client requests or other conditions.[9][10]

A typical OPC UA server development workflow involves several key stages, from initial setup

to the final deployment of the server application.

Development Phase

Deployment Phase

1. Setup Environment
(Visual Studio, .NET)

2. Integrate OPC UA SDK
(e.g., OPC Labs, Advosol)

3. Define Information Model
(Address Space)

4. Implement Server Logic
(Data Acquisition) 5. Build & Debug

6. Install Server
(As Service or Application)Deploy

7. Configure Security
(Certificates, Endpoints) 8. Run & Monitor

Iterate/Update

Click to download full resolution via product page

OPC UA Server Development and Deployment Workflow.

Nodes and Their Roles
In OPC UA, the address space is composed of nodes. Each node has attributes that describe

it, such as a unique identifier (NodeId) and a display name. The primary node types include:

Objects: These are used to structure the address space, acting like folders. They do not

contain data values themselves but serve as containers for other nodes.

Variables: These represent the actual data points. A variable node holds a value, a data type,

and information about its quality and timestamp. Clients read from and write to these nodes.
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Methods: These represent functions that a client can call on the server.

The logical structure of an address space is crucial for client applications to navigate and

discover available data.

Device Layer

Device A Data Device B Data

Server

Root

Object: Device A

e.g., Spectrometer

Object: Device B

e.g., Reactor

Variable

Temperature
Value: 25.5 °C

Variable

Status
Value: 'Running'

Variable

Pressure
Value: 1.2 atm

Variable

Fill Level
Value: 75%

Method

StartProcess()

Click to download full resolution via product page

Hierarchical Structure of an OPC UA Server Address Space.

Methodologies for OPC Server Development in
VB.NET
Developing an OPC server from scratch is a complex task due to the intricacies of the OPC

specifications.[11][12] Therefore, development is almost always done using a Software

Development Kit (SDK) or a toolkit.[13][14] These toolkits provide a .NET wrapper that

abstracts the low-level communication and OPC-specific implementations, allowing developers

to focus on the application-specific logic.[14] Prominent toolkits for VB.NET include those from

OPC Labs (OPC Wizard) and Advosol (DANSrv).[13][15]

Experimental Protocol: Environment Setup
Install Integrated Development Environment (IDE): Microsoft Visual Studio is the standard

IDE for VB.NET development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b155737?utm_src=pdf-body-img
https://integrationobjects.com/sioth-opc/sioth-opc-server-toolkits/opc-server-toolkit/
https://www.opcti.com/opc-server-toolkit.aspx
https://www.advosol.com/product/5/opc-da-net-server-toolkit
https://www.opcti.com/OPC-Server-Development-.NET.aspx
https://www.opcti.com/OPC-Server-Development-.NET.aspx
https://www.advosol.com/product/5/opc-da-net-server-toolkit
https://www.opclabs.com/products/opc-wizard/opc-wizard-vb-net
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select a .NET Framework: Choose a target .NET Framework version that is compatible with

your chosen OPC SDK. Modern SDKs support both .NET Framework and .NET

Standard/.NET Core.[16][17]

Acquire and Install an OPC Server SDK: Download and install an OPC server development

toolkit. These toolkits typically integrate with Visual Studio, providing project templates and

wizards.[13]

Reference the SDK Assembly: In your VB.NET project, add a reference to the SDK's primary

DLL. This makes the toolkit's classes and functions available to your code.

Experimental Protocol: Creating a Basic OPC UA Server
The following steps outline the process of creating a functional OPC UA server that exposes a

single, randomly changing data variable using a simplified code structure inspired by available

toolkits.[15]

Instantiate the Server Object: The first step is to create an instance of the main server class

provided by the SDK.

Define the Address Space: Create the nodes that will be exposed to clients. This involves

creating a data variable node and defining how its value is read.

Start the Server: This final step makes the server active, allowing it to listen for and accept

connections from OPC clients.

OPC Communication and Data Exchange Workflow
The interaction between an OPC client and server follows a well-defined sequence of events.

The client must first discover the server's endpoint, establish a secure connection, and then

browse the address space to find the data nodes of interest before it can perform read or write

operations.[18]
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OPC Client

OPC Server

1. FindServers / GetEndpoints 3. CreateSession / ActivateSession
(Establish Secure Channel) 5. Browse Address Space 7. Read/Write Request

(e.g., Read Value of 'Temperature') 9. CloseSession 2. Return Endpoint URL 4. Session Activated 6. Return Node Information 8. Read/Write Response
(Return Value, Quality, Timestamp)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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